Cas no 1021910-51-9 (4-(1,3-dimethyl-1H-pyrazol-4-yl)but-3-en-2-one)

• Product Name: 4-(1,3-dimethyl-1H-pyrazol-4-yl)but-3-en-2-one
• CAS No: 1021910-51-9
• MF: C₉H₁₂N₂O
• MW: 164.20
• CID: 5095633
• PubChem ID: 69099198
• Update Time: 2025-05-19

4-(1,3-dimethyl-1H-pyrazol-4-yl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 4-(1,3-dimethyl-1H-pyrazol-4-yl)-
• (3E)-4-(1,3-dimethyl-1H-pyrazol-4-yl)but-3-en-2-one
• 4-(1,3-dimethyl-1H-pyrazol-4-yl)but-3-en-2-one

• Inchi： 1S/C9H12N2O/c1-7(12)4-5-9-6-11(3)10-8(9)2/h4-6H,1-3H3/b5-4+
• InChI Key： ZDCGNCJWGJVMPY-SNAWJCMRSA-N
• SMILES： N1(C)N=C(C(/C=C/C(C)=O)=C1)C

Additional information on 4-(1,3-dimethyl-1H-pyrazol-4-yl)but-3-en-2-one

Comprehensive Overview of 4-(1,3-dimethyl-1H-pyrazol-4-yl)but-3-en-2-one (CAS No. 1021910-51-9)

4-(1,3-dimethyl-1H-pyrazol-4-yl)but-3-en-2-one (CAS No. 1021910-51-9) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound, often referred to by its CAS number 1021910-51-9, belongs to the class of pyrazole derivatives, which are known for their wide-ranging biological and pharmacological activities. The presence of both a pyrazole ring and an α,β-unsaturated ketone moiety in its structure makes it a valuable intermediate in organic synthesis and drug discovery.

One of the key reasons for the growing interest in 4-(1,3-dimethyl-1H-pyrazol-4-yl)but-3-en-2-one is its potential role in the development of novel therapeutic agents. Researchers have explored its utility as a building block for small molecule inhibitors, particularly in the context of kinase inhibition. Kinases are enzymes that play a critical role in cell signaling, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. The compound's pyrazole core is a common pharmacophore in many FDA-approved drugs, which further underscores its importance in medicinal chemistry.

In addition to its pharmaceutical applications, 4-(1,3-dimethyl-1H-pyrazol-4-yl)but-3-en-2-one has also found use in material science. Its conjugated system and reactive functional groups make it a promising candidate for the synthesis of organic electronic materials, such as OLEDs (organic light-emitting diodes) and photovoltaic cells. The compound's ability to participate in cross-coupling reactions and cycloadditions further expands its utility in the design of advanced materials with tailored properties.

Another area where CAS No. 1021910-51-9 has shown promise is in agricultural chemistry. Pyrazole derivatives are known for their herbicidal, fungicidal, and insecticidal activities, and this compound is no exception. Its structural features make it a potential candidate for the development of next-generation agrochemicals that are both effective and environmentally friendly. With the increasing demand for sustainable farming solutions, the exploration of such compounds has become a hot topic in the agricultural sector.

The synthesis of 4-(1,3-dimethyl-1H-pyrazol-4-yl)but-3-en-2-one typically involves multi-step organic reactions, including condensation and alkylation processes. Researchers have optimized these methods to achieve high yields and purity, making the compound more accessible for further studies. Its physicochemical properties, such as solubility, stability, and reactivity, have been well-characterized, providing a solid foundation for its application in various domains.

From a market perspective, the demand for pyrazole-based compounds like 4-(1,3-dimethyl-1H-pyrazol-4-yl)but-3-en-2-one is expected to grow steadily. The pharmaceutical and agrochemical industries are the primary drivers of this demand, but emerging applications in material science and catalysis are also contributing to its popularity. As more researchers uncover the potential of this compound, its commercial value is likely to increase, making it a focal point for investment in specialty chemicals.

In conclusion, 4-(1,3-dimethyl-1H-pyrazol-4-yl)but-3-en-2-one (CAS No. 1021910-51-9) is a multifaceted compound with significant potential across multiple industries. Its unique structural features, combined with its diverse applications, make it a subject of ongoing research and development. Whether in drug discovery, material science, or agricultural chemistry, this compound continues to demonstrate its value as a key player in the advancement of science and technology.